Cas no 2229164-78-5 (2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol)

• Product Name: 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol
• CAS No: 2229164-78-5
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 5853325
• PubChem ID: 165654881
• Update Time: 2025-06-28

2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol
• EN300-1922774
• 2229164-78-5

• Inchi： 1S/C9H11BrO3/c1-13-8-4-2-3-6(9(8)12)7(11)5-10/h2-4,7,11-12H,5H2,1H3
• InChI Key： YXBFXFXJBYDNIX-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1O)OC)O

Computed Properties

• Exact Mass: 245.98916g/mol
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol

Professional Introduction to Compound with CAS No. 2229164-78-5 and Product Name: 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol

The compound identified by the CAS number 2229164-78-5 and the product name 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol represents a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a brominated ethyl side chain and a methoxy-substituted phenolic core, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both hydroxyl and bromo functional groups provides a versatile platform for further chemical modifications, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, the exploration of phenolic derivatives has been extensively studied for their diverse biological activities. The 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol structure combines elements known to exhibit antimicrobial, anti-inflammatory, and antioxidant properties. The hydroxyl group is a key pharmacophore in many natural products and synthetic drugs, contributing to hydrogen bonding interactions with biological targets. Meanwhile, the bromine atom introduces electrophilic centers that can participate in various chemical reactions, such as Suzuki-Miyaura cross-coupling or nucleophilic substitution, facilitating the construction of more intricate molecular architectures.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The methoxy group on the phenol ring enhances lipophilicity while maintaining metabolic stability, which is often crucial for oral bioavailability. Additionally, the bromo-substituted ethyl side chain can serve as a handle for further functionalization, allowing chemists to explore modifications that optimize binding affinity or target specificity. Such structural features are particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed pathways involved in diseases like cancer, neurodegeneration, and infectious disorders.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. The 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol scaffold can be modeled using quantum mechanical methods to assess its binding affinity to various protein targets. Such simulations have become indispensable tools in virtual screening campaigns, where large libraries of compounds are evaluated for their potential biological activity before experimental validation. The combination of experimental synthesis and computational modeling has significantly accelerated the drug discovery process, reducing both time and resource requirements.

The synthesis of 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of an appropriately substituted phenol derivative followed by selective hydroxyethylation. Advances in catalytic systems have allowed for more efficient and environmentally benign routes to such intermediates. For instance, palladium-catalyzed reactions have enabled direct functionalization at specific positions on the aromatic ring without unwanted side products. Such improvements align with the growing emphasis on green chemistry principles in industrial-scale production.

From a medicinal chemistry perspective, derivatives of 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol have been investigated for their therapeutic potential. Structural analogs have shown promise as kinase inhibitors due to their ability to mimic natural substrates or compete with ATP binding pockets. Additionally, modifications aimed at enhancing solubility or reducing toxicity have been explored through systematic variation of substituents on both the phenol ring and ethyl side chain. These efforts underscore the importance of rational drug design in translating chemical entities into viable therapeutic agents.

The role of this compound extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. Phenolic derivatives are widely used as antioxidants in food preservation and as intermediates in polymer synthesis due to their stability under various conditions. The unique reactivity profile of 2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol makes it particularly useful for generating novel polymers with tailored properties or for developing advanced materials that incorporate functional organic moieties.

In conclusion, 2229164-78-5 ()2-(2-bromo-1-hydroxyethyl)-6-methoxyphenol) represents a versatile chemical entity with broad utility across multiple domains of science and industry. Its structural features enable diverse synthetic pathways while offering opportunities for biological function exploration through further derivatization. As research continues to uncover new applications for this class of compounds, their significance is likely to grow further within both academic research circles and industrial settings.